Cas no 2227918-30-9 (rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine
• CAS No: 2227918-30-9
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 6352243
• PubChem ID: 165710368
• Update Time: 2025-06-07

rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine
• 2227918-30-9
• EN300-1756501

• Inchi： 1S/C9H13N3/c1-9(2)7(8(9)10)6-3-11-5-12-4-6/h3-5,7-8H,10H2,1-2H3/t7-,8-/m0/s1
• InChI Key： RTJGJOKFDLHNIX-YUMQZZPRSA-N
• SMILES： N[C@H]1[C@H](C2=CN=CN=C2)C1(C)C

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine

Introduction to Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine (CAS No. 2227918-30-9)

Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine is a key compound in the field of pharmaceutical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2227918-30-9, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this chemical entity includes a cyclopropane ring substituted with a pyrimidine moiety, which contributes to its distinct reactivity and biological interactions.

The cyclopropane ring is a prominent feature in many pharmacologically active molecules, known for its ability to enhance binding affinity and metabolic stability. In the case of Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine, the presence of the pyrimidine group at the 3-position introduces additional functional diversity. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA replication and enzyme inhibition. This combination of structural elements makes Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine a promising candidate for further exploration in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. The pyrimidinyl substituent in Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine not only enhances its chemical versatility but also opens up possibilities for designing molecules with enhanced pharmacokinetic profiles. Studies have demonstrated that such modifications can lead to improved solubility and reduced toxicity, critical factors for clinical success.

The stereochemistry of this compound, specifically the (1R,3R) configuration, is another crucial aspect that influences its biological activity. Chirality plays a pivotal role in determining the efficacy and safety of pharmaceuticals. The precise three-dimensional arrangement of atoms in Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine ensures optimal interactions with biological targets, which is essential for achieving desired therapeutic outcomes.

In the context of current research, Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine has been investigated for its potential role in modulating various disease pathways. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses. The dimethyl substitution at the 2-position of the cyclopropane ring further fine-tunes its pharmacological properties by influencing electronic distribution and steric hindrance around the active site.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for such novel compounds. By leveraging these methodologies, researchers can rapidly assess the binding affinity and selectivity of Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-yl)cyclopropan-1-amine towards target proteins. This approach has been instrumental in identifying lead compounds that exhibit promising preclinical activity.

Moreover, the synthesis of Rac-(1R,3R)-2,2-dimethyl-3-(pyrimidin-5-y l)cyclopropan -1 -amine represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production, which is essential for both preclinical studies and potential commercialization. Recent patents and scientific literature highlight innovative strategies employed to construct this complex molecule with high enantioselectivity.

The future prospects of Rac-(1R,3R)-2 , 2 -dimethyl - 3 -( pyrimidin -5 - yl ) cyc lopro pan - 1 - am ine are promising , with ongoing research focusing on optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic potential. The compound's unique structural features position it as a valuable scaffold for further medicinal chemistry innovation.

In conclusion , Rac -( 1 R , 3 R ) - 2 , 2 - dim ethyl - 3 -( py rim idin -5 - y l ) cyc lo pro pan - 1 - am ine ( CAS No . 22279 18 -30 -9 ) is a remarkable chemical entity with significant implications in drug discovery . Its intricate structure , combined with its promising biological activities , makes it a compelling subject for further investigation . As research continues to evolve , this compound is likely to play a crucial role in the development of next-generation therapeutics.